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Compound of Interest

Compound Name: Methyl 3-Hydroxybenzoate

Cat. No.: B1676425 Get Quote

For Immediate Reference: Treat Methyl 3-Hydroxybenzoate as Hazardous Waste. Disposal

requires adherence to local, state, and federal regulations. This guide provides a general

operational framework for the safe handling and disposal of Methyl 3-Hydroxybenzoate,

intended for researchers, scientists, and drug development professionals.

Proper disposal of Methyl 3-Hydroxybenzoate is critical to ensure laboratory safety and

environmental protection. The primary route of disposal is through an approved hazardous

waste disposal facility. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and requirements in your area.

Hazard Profile and Personal Protective Equipment
(PPE)
Methyl 3-Hydroxybenzoate is classified as harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[1] Therefore, stringent safety measures are

necessary during handling and disposal.
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Hazard Classification GHS Codes
Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)
H302

Chemical-resistant gloves, Lab

coat

Skin Irritation (Category 2) H315
Chemical-resistant gloves, Lab

coat

Eye Irritation (Category 2A) H319
Tightly fitting safety goggles or

face shield

Specific Target Organ Toxicity H335
Dust mask (N95 or equivalent)

or respirator

Step-by-Step Disposal Procedure
This protocol outlines the general steps for the disposal of Methyl 3-Hydroxybenzoate.

Segregation and Labeling:

Do not mix Methyl 3-Hydroxybenzoate with other chemical waste unless explicitly

permitted by your EHS department.

Store in a clearly labeled, sealed, and compatible container. The label should include:

"Hazardous Waste"

"Methyl 3-Hydroxybenzoate"

CAS Number: 19438-10-9

Associated Hazards (e.g., Irritant, Harmful if Swallowed)

Accumulation Start Date

Storage Prior to Disposal:
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Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[2]

Keep the container tightly closed and stored in a locked-up area if possible.[2]

Ensure the storage area is away from incompatible materials.

Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Immediate Actions:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

Remove all sources of ignition.[2]

Containment and Cleanup:

For minor spills, wear the appropriate PPE and clean up the spill immediately.

Use dry cleanup procedures; avoid generating dust.[1]

Sweep or vacuum the spilled material into a clean, dry, sealable, and labeled container for

disposal.[1] Do not use air hoses for cleaning.[1]

For major spills, alert your institution's emergency response team or fire brigade.[1]

Decontamination:
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Thoroughly decontaminate the affected area after the spill has been cleaned up.

Wash hands and any exposed skin with soap and water.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-Hydroxybenzoate.
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Methyl 3-Hydroxybenzoate Disposal Workflow
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Caption: Workflow for the safe disposal of Methyl 3-Hydroxybenzoate.
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This guide is intended for informational purposes and should be supplemented by institution-

specific training and protocols. Always prioritize safety and regulatory compliance in the

handling and disposal of all chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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